Cas no 1713174-06-1 (4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid)

• Product Name: 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid
• CAS No: 1713174-06-1
• MF: C₁₇H₁₁ClN₂O₃
• MW: 326.73384308815
• CID: 5191493
• Update Time: 2025-09-28

4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid
• Benzoic acid, 4-[[6-(4-chlorophenyl)-4-pyrimidinyl]oxy]-

• Inchi： 1S/C17H11ClN2O3/c18-13-5-1-11(2-6-13)15-9-16(20-10-19-15)23-14-7-3-12(4-8-14)17(21)22/h1-10H,(H,21,22)
• InChI Key： HPHKHCABRSQUBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2C=C(C3=CC=C(Cl)C=C3)N=CN=2)C=C1

Additional information on 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid

Introduction to 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic Acid (CAS No. 1713174-06-1)

4-[6-(4-Chloro-phenyl-pyrimidin-4-yloxy]-benzoic acid, identified by its CAS number CAS No. 1713174-06-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid consists of a benzoic acid core linked to a pyrimidine moiety, which is further substituted with a 4-chloro-phenyl group. This arrangement contributes to its distinct chemical and biological characteristics, making it a valuable candidate for further research and development.

The synthesis of 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyrimidine derivative, followed by its coupling with the benzoic acid moiety. The introduction of the 4-chloro-phenyl group at the appropriate position is crucial for achieving the desired pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-[6-(4-Chloro-phenyl-pyrimidin-4-yloxy]-benzoic acid. Studies have indicated that this compound exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer therapies. The presence of both the benzoic acid and pyrimidine moieties suggests that it may interact with various biological targets, leading to multiple modes of action. This characteristic makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid is its potential role in modulating signaling pathways associated with diseases such as cancer and inflammation. Research has shown that compounds with similar structural features can inhibit key enzymes and receptors involved in these pathways. For instance, the pyrimidine ring is known to interact with enzymes like kinases, which are often overexpressed in cancer cells. Additionally, the benzoic acid moiety has been recognized for its ability to modulate inflammatory responses by interacting with receptors such as peroxisome proliferator-activated receptors (PPARs).

The investigation into the pharmacological properties of 4-[6-(4-Chloro-phenyl-pyrimidin-4-yloxy]-benzoic acid has led to several exciting findings. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has shown promise in reducing inflammation by modulating cytokine production and immune cell function. These findings suggest that 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid could be a valuable therapeutic agent for treating both cancer and inflammatory diseases.

The development of new drugs often involves extensive testing to ensure safety and efficacy before they can be approved for clinical use. In the case of 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid, researchers are focusing on optimizing its chemical structure to enhance its pharmacological properties while minimizing potential side effects. This involves careful consideration of factors such as solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques are being used to predict how the compound will interact with biological targets, which can help guide further optimization efforts.

The role of 4-[6-(4-Chloro-phenyl-pyrimidin-4-yloxy]-benzoic acid in drug development is not limited to oncology and inflammation; it also holds potential in other areas such as neurodegenerative diseases and infectious disorders. The unique structural features of this compound make it a versatile tool for exploring new therapeutic strategies. For example, studies have suggested that it may interact with receptors and enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's by modulating oxidative stress and inflammation.

In conclusion, 4-[6-(4-Chloro-phenyl)-pyrimidin-4-yloxy]-benzoic acid, with its CAS number CAS No. 1713174-06-1, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore its pharmacological potential, new therapeutic applications are likely to emerge, offering hope for improved treatments for various diseases.